Cas no 1131622-63-3 (Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate)

Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate is a synthetic organic compound featuring a benzoate ester core substituted with a 2-methylpiperazinylmethyl group at the 3-position. This structure imparts versatility in pharmaceutical and chemical applications, particularly as an intermediate in drug synthesis. The presence of the methylpiperazine moiety enhances its potential as a building block for biologically active molecules, including CNS-targeting agents. Its ester group allows for further functionalization, making it valuable in medicinal chemistry research. The compound’s well-defined structure and stability under standard conditions ensure consistent performance in synthetic workflows. Suitable for controlled reactions, it is commonly employed in the development of novel therapeutic candidates and fine chemical derivatives.

Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate structure

1131622-63-3 structure

Product Name:Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate

CAS No:1131622-63-3

MF:C₁₄H₂₀N₂O₂

MW:248.320803642273

MDL:MFCD11110712

CID:1200901

PubChem ID:44829002

Update Time:2025-06-07

Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate
- methyl 3-((2-methylpiperazin-1-yl)methyl)benzoate
- CTK8E2233
- SBB068118
- KB-202797
- FT-0653375
- A802989
- I14-5560
- DTXSID50661089
- AKOS011967353
- 1131622-63-3
- DB-060491
- methyl3-((2-methylpiperazin-1-yl)methyl)benzoate
- 3-[(2-methyl-1-piperazinyl)methyl]benzoic acid methyl ester
- Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate
- MDL： MFCD11110712
- Inchi： 1S/C14H20N2O2/c1-11-9-15-6-7-16(11)10-12-4-3-5-13(8-12)14(17)18-2/h3-5,8,11,15H,6-7,9-10H2,1-2H3
- InChI Key： VZTRZUHQVWHAKU-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(=C1)CN1CCNCC1C)=O

Computed Properties

Exact Mass: 248.152477885g/mol
Monoisotopic Mass: 248.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 41.6Å²

Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	K12233-5g	methyl 3-((2-methylpiperazin-1-yl)methyl)benzoate	1131622-63-3	>95%	5g	$695	2023-05-18

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Additional information on Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate

Comprehensive Overview of Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate (CAS No. 1131622-63-3)

Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate (CAS No. 1131622-63-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a benzoate ester core linked to a 2-methylpiperazine moiety via a methylene bridge, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, especially in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

The growing demand for Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate is driven by its relevance in addressing contemporary challenges such as neurodegenerative diseases and precision medicine. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential to modulate specific biological targets. Its molecular weight (263.34 g/mol) and lipophilicity (LogP ~1.8) make it suitable for crossing the blood-brain barrier (BBB), a critical factor in CNS drug development. These attributes align with trending searches like "small molecule CNS drugs" and "piperazine derivatives in medicine," reflecting its industry relevance.

From a synthetic chemistry perspective, CAS No. 1131622-63-3 exemplifies the importance of heterocyclic compounds in modern pharmacology. The 2-methylpiperazine group enhances solubility and bioavailability, while the methyl benzoate ester provides stability under physiological conditions. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly for G-protein-coupled receptor (GPCR) ligands. This aligns with frequent queries such as "how to improve drug bioavailability" and "GPCR-targeted drug design," underscoring its educational and practical value.

Quality control of Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate requires advanced analytical techniques like HPLC and LC-MS, topics frequently searched by laboratory professionals. The compound’s purity (>98%) and storage conditions (typically 2-8°C under inert atmosphere) are critical for reproducible research outcomes. These details cater to common user concerns about "compound stability in medicinal chemistry" and "best practices for handling sensitive reagents," enhancing the article’s practical utility.

In conclusion, Methyl 3-[(2-methylpiperazin-1-yl)methyl]benzoate (CAS No. 1131622-63-3) represents a compelling case study in rational drug design. Its multifaceted applications—from neuroscience research to computational chemistry—position it as a compound of enduring interest. By addressing trending topics like "BBB-penetrating drugs" and "fragment-based drug discovery," this overview bridges scientific rigor with real-world search intent, optimizing both readability and SEO performance.